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Compound of Interest

Compound Name:
3-Amino-4-

(trifluoromethyl)benzonitrile

Cat. No.: B567891 Get Quote

Technical Guide: 3-Amino-4-
(trifluoromethyl)benzonitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties and

a cited experimental protocol for 3-Amino-4-(trifluoromethyl)benzonitrile, a key intermediate

in various synthetic applications.

Core Physicochemical Data
The fundamental molecular properties of 3-Amino-4-(trifluoromethyl)benzonitrile are

summarized below. These values are consistent across its isomers, such as 4-Amino-3-

(trifluoromethyl)benzonitrile and 4-Amino-2-(trifluoromethyl)benzonitrile.[1][2]

Property Value

Molecular Formula C₈H₅F₃N₂

Molecular Weight 186.14 g/mol

Monoisotopic Mass 186.043221 Da
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Note: Mass spectrometry analysis has shown m/z = 187.1 [M + H]⁺, confirming the molecular

weight.[3]

Experimental Protocol: Synthesis
A documented method for the preparation of 3-Amino-4-(trifluoromethyl)benzonitrile
involves the deprotection of a precursor molecule.[3]

Objective: To synthesize 3-Amino-4-(trifluoromethyl)benzonitrile from 3-(4-

methoxybenzylamino)-4-(trifluoromethyl)benzonitrile.

Materials:

3-(4-methoxybenzylamino)-4-(trifluoromethyl)benzonitrile (500 mg, 1.63 mmol)

Triethylsilane (0.2 mL)

Dichloroethane (2 mL)

Trifluoroacetic acid (TFA, 1 mL)

Procedure:

Dissolve 3-(4-methoxybenzylamino)-4-(trifluoromethyl)benzonitrile and triethylsilane in

dichloroethane.

Add trifluoroacetic acid to the solution.

Stir the reaction mixture for 30 minutes at room temperature.

Upon completion of the reaction, concentrate the mixture to yield the product.

Results: This protocol yields 3-Amino-4-(trifluoromethyl)benzonitrile as an orange solid with

a reported yield of 93% (284 mg).[3] The product can be further analyzed by High-Performance

Liquid Chromatography (HPLC) and Mass Spectrometry (MS).[3]
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The following diagram illustrates the key steps in the synthesis of 3-Amino-4-
(trifluoromethyl)benzonitrile as described in the experimental protocol.

Start Materials

3-(4-methoxybenzylamino)-4-(trifluoromethyl)benzonitrile
Triethylsilane

Dichloroethane

Reaction Step

Stir at Room Temperature
(30 minutes)

Trifluoroacetic Acid (TFA)

Concentration

Final Product
3-Amino-4-(trifluoromethyl)benzonitrile
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Click to download full resolution via product page

Caption: Synthesis workflow for 3-Amino-4-(trifluoromethyl)benzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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